Cas no 1448123-14-5 (2-{[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]oxy}-5-chloropyridine)

• Product Name: 2-{[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]oxy}-5-chloropyridine
• CAS No: 1448123-14-5
• MF: C₁₅H₁₄BrClN₂O₃
• MW: 385.640262126923
• CID: 5402814
• Update Time: 2025-05-20

2-{[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]oxy}-5-chloropyridine Chemical and Physical Properties

Names and Identifiers

• (5-Bromo-2-furanyl)[4-[(5-chloro-2-pyridinyl)oxy]-1-piperidinyl]methanone
• 2-{[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]oxy}-5-chloropyridine

• Inchi： 1S/C15H14BrClN2O3/c16-13-3-2-12(22-13)15(20)19-7-5-11(6-8-19)21-14-4-1-10(17)9-18-14/h1-4,9,11H,5-8H2
• InChI Key： JSJJTMBTBGXYIJ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)O1)(N1CCC(OC2=NC=C(Cl)C=C2)CC1)=O

Experimental Properties

• Density: 1.553±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 488.1±45.0 °C(Predicted)
• pka: 1.49±0.22(Predicted)

Additional information on 2-{[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]oxy}-5-chloropyridine

Introduction to 2-{[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]oxy}-5-chloropyridine (CAS No. 1448123-14-5)

2-{[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]oxy}-5-chloropyridine (CAS No. 1448123-14-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that are designed to interact with biological targets in a highly specific manner, making it a valuable candidate for further research and development in drug discovery.

The molecular structure of 2-{[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]oxy}-5-chloropyridine incorporates several key functional groups that contribute to its reactivity and potential applications. The presence of a 5-bromofuran-2-carbonyl moiety and a piperidine ring provides a framework that can be modified to enhance binding affinity and selectivity towards specific biological targets. Additionally, the 5-chloropyridine core offers opportunities for further derivatization, enabling the creation of novel analogs with tailored properties.

In recent years, there has been growing interest in the development of small molecule inhibitors that target enzymes involved in critical cellular pathways. The piperidine-based scaffold in this compound has shown promise in modulating the activity of enzymes such as kinases and phosphodiesterases, which are often implicated in various diseases, including cancer and inflammatory disorders. The 5-bromofuran-2-carbonyl group serves as a handle for further chemical manipulation, allowing researchers to explore different substitution patterns that could enhance pharmacological properties.

The synthesis of 2-{[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]oxy}-5-chloropyridine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of the 5-chloropyridine moiety at the 2-position of the molecule is particularly challenging, as it necessitates conditions that prevent unwanted side reactions while maintaining regioselectivity. Advances in synthetic methodologies have enabled more efficient routes to this compound, making it more accessible for medicinal chemists.

The biological activity of this compound has been explored in several preclinical studies, where it has demonstrated potential as an inhibitor of various enzymatic targets. For instance, studies have shown that derivatives of this scaffold can inhibit the activity of cyclin-dependent kinases (CDKs), which are crucial regulators of the cell cycle. Additionally, the ability of these compounds to interact with other protein targets has been investigated, revealing their potential in modulating signaling pathways associated with disease progression.

The pharmacokinetic properties of 2-{[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]oxy}-5-chloropyridine are also an important consideration in its development as a therapeutic agent. Research has focused on optimizing solubility, bioavailability, and metabolic stability to ensure that the compound can reach its target site effectively and maintain its activity over time. Computational modeling and high-throughput screening have been employed to identify structural modifications that can improve these pharmacokinetic profiles.

In conclusion, 2-{[1-(5-bromofuran-2-carbonyl)piperidin-4-yl]oxy}-5-chloropyridine (CAS No. 1448123-14-5) represents a promising lead compound for further development in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for drug discovery efforts aimed at addressing various diseases. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in the development of next-generation therapeutics.